Cas no 2061979-48-2 ((1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol)

• Product Name: (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol
• CAS No: 2061979-48-2
• MF: C₁₄H₁₃Cl₂N₃O
• MW: 310.178520917892
• CID: 5140673
• PubChem ID: 124222674
• Update Time: 2025-06-14

(1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-[2-[(2,5-dichloro-4-pyrimidinyl)amino]phenyl]-
• (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol
• (1-(2-(2,5-dichloropyrimidin-4-ylamino)phenyl)cyclopropyl)methanol
• 2061979-48-2
• (1-{2-[(2,5-dichloropyrimidin-4-yl)amino]phenyl}cyclopropyl)methanol
• A50911
• [1-[2-[(2,5-dichloropyrimidin-4-yl)amino]phenyl]cyclopropyl]methanol

• Inchi： 1S/C14H13Cl2N3O/c15-10-7-17-13(16)19-12(10)18-11-4-2-1-3-9(11)14(8-20)5-6-14/h1-4,7,20H,5-6,8H2,(H,17,18,19)
• InChI Key： GJHVQPMPGFDZCM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2NC2C(Cl)=CN=C(Cl)N=2)(CO)CC1

Computed Properties

• Exact Mass: 309.0435674g/mol
• Monoisotopic Mass: 309.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58Ų

Additional information on (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol

Research Brief on (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol (CAS: 2061979-48-2)

The compound (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol (CAS: 2061979-48-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. The unique structural features of (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol, including the dichloropyrimidine moiety and the cyclopropylmethanol group, contribute to its ability to interact with specific kinase domains, thereby modulating their activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the JAK-STAT signaling pathway, which is implicated in several autoimmune disorders. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the JAK2 kinase domain. The results indicated a high binding affinity and selectivity, suggesting its potential as a lead compound for further optimization.

Another significant development was reported in a preprint from BioRxiv, where the compound was evaluated for its anti-proliferative effects in cancer cell lines. The study found that (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol exhibited potent activity against triple-negative breast cancer (TNBC) cells, with an IC50 value in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of the compound's production. A 2022 patent application (WO2022156789) described a novel catalytic method for the synthesis of (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol, which reduces the reliance on hazardous reagents and minimizes waste generation. This method is expected to facilitate large-scale production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol as a therapeutic agent. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance the compound's bioavailability and reduce toxicity.

In conclusion, (1-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)cyclopropyl)methanol (CAS: 2061979-48-2) represents a promising candidate for the development of kinase inhibitors and anticancer agents. The latest research underscores its potential in targeting key signaling pathways and its applicability in synthetic chemistry. Further studies are warranted to fully realize its therapeutic potential and translate these findings into clinical applications.